molecular formula C11H7FN2O3 B8763953 3-Benzoyl-5-fluoropyrimidine-2,4(1H,3H)-dione CAS No. 61251-77-2

3-Benzoyl-5-fluoropyrimidine-2,4(1H,3H)-dione

Cat. No.: B8763953
CAS No.: 61251-77-2
M. Wt: 234.18 g/mol
InChI Key: OAPBZIITNDJWQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzoyl-5-fluoropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H7FN2O3 and its molecular weight is 234.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61251-77-2

Molecular Formula

C11H7FN2O3

Molecular Weight

234.18 g/mol

IUPAC Name

3-benzoyl-5-fluoro-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C11H7FN2O3/c12-8-6-13-11(17)14(10(8)16)9(15)7-4-2-1-3-5-7/h1-6H,(H,13,17)

InChI Key

OAPBZIITNDJWQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)N2C(=O)C(=CNC2=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.6 g (0.02 mole) of 5-fluorouracil was suspended in 10 ml of absolute pyridine and 10 ml of absolute dioxane, and the suspension was warmed to 80° C and stirred. 5.6 g (0.04 mole) of benzoyl chloride was then added dropwise thereto followed by stirring at 80° C for 1.5 hours to allow the mixture to react. After completion of the reaction, the reaction mixture was poured into ice-water followed by stirring, and the thus precipitated solid was filtered, washed with water and then dissolved in benzene while hot (80° C). Any insoluble matter was removed by filtration, and the filtrate allowed to cool to precipitate crystals, which were recovered by filtration to obtain 1.5 g of 3-N-benzoyl-5-fluorouracil in a yield of 32% (the filtrate was set aside). Melting Point: 170° C.
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five

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